(R)-2,3,4,9-tetrahydro-1H-carbazol-3-amine

• IUPAC Name: (3R)-2,3,4,9-tetrahydro-1H-carbazol-3-amine
• InChI: InChI=1S/C12H14N2/c13-8-5-6-12-10(7-8)9-3-1-2-4-11(9)14-12/h1-4,8,14H,5-7,13H2/t8-/m1/s1
• InChI Key: UFRCIKMHUAOIAT-MRVPVSSYSA-N
• Canonical SMILES: C1CC2=C(CC1N)C3=CC=CC=C3N2
• Isomeric SMILES: C1CC2=C(C[C@@H]1N)C3=CC=CC=C3N2
• Molecular Formula: C12H14N2
• DSSTOX Substance ID: DTXSID40670105
• Molecular Weight: 186.25 g/mol
• CAS RN: 116650-33-0

Description

(R)-2,3,4,9-tetrahydro-1H-carbazol-3-amine (R-THCZ) is a novel synthetic compound with potential applications in a variety of scientific research fields. It is a structural isomer of the psychoactive component of cannabis, Δ9-tetrahydrocannabinol (THC). R-THCZ is a non-psychoactive compound and has been studied for its potential therapeutic effects in the treatment of pain, inflammation, and cancer.

Scientific Research Applications

• Efficient Asymmetric Synthesis for HPV Treatment : Boggs et al. (2007) describe an efficient asymmetric synthesis of a compound related to (R)-2,3,4,9-tetrahydro-1H-carbazol-3-amine, potentially used for treating human papillomavirus (HPV) infections. The key step in the synthesis is an asymmetric reductive amination leading to high stereo selectivity (Boggs et al., 2007).

• Chemoenzymatic Synthesis of Ramatroban : Busto et al. (2012) developed a chemoenzymatic asymmetric route for preparing enantiopure (R)-ramatroban using lipases and oxidoreductases as biocatalysts. This method is important for producing chiral intermediates under mild conditions (Busto et al., 2012).

• Ir-Catalyzed Asymmetric Reductive Amination : Lyubimov et al. (2015) explored the use of mixtures of ligands in the Ir-catalyzed asymmetric reductive amination of 6-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one. This study highlights the positive effects of using a mixture of chiral and achiral ligands in the reaction (Lyubimov et al., 2015).

• Diastereoselective Rearomative Etherifications/Aminations : Abualnaja et al. (2021) presented a rearomative diastereoselective etherification/amination reaction of 2,3,9,9a-tetrahydro-1H-carbazoles, valuable for the synthesis of 4-substituted-2,3,4,9-tetrahydro-1H-carbazoles (Abualnaja et al., 2021).

• Inhibitors of Glial GABA Uptake : Falch et al. (1999) explored selective inhibitors of glial GABA uptake. This research involves the synthesis and stereochemistry of compounds related to (R)-2,3,4,9-tetrahydro-1H-carbazol-3-amine and their potential use in neuroscience (Falch et al., 1999).

• Anticancer Activity of Synthesized Derivatives : Chaudhary & Chaudhary (2016) investigated the anticancer activity of newly synthesized 2,3,4,9-tetrahydro-1H-carbazole derivatives, revealing significant activity against certain cancer cell lines (M. Chaudhary & Praveen D Chaudhary, 2016).

• Optical Characterization of Carbazole Schiff Bases : Çiçek et al. (2018) synthesized new carbazole derivatives and investigated their optical properties, with potential applications in organic light-emitting diodes (Çiçek et al., 2018).

• Frovatriptan Salts of Aliphatic Carboxylic Acids : Ravikumar et al. (2013) studied the interaction of frovatriptan with acetic and succinic acids, forming salts related to (R)-2,3,4,9-tetrahydro-1H-carbazol-3-amine, contributing to the understanding of drug molecule adducts (Ravikumar et al., 2013).

• Polyaniline Derivatives as Fluorescent Chemosensors : Qian et al. (2019) developed polyaniline derivatives of poly(9-methyl-9H-carbazol-3-amine) for fluorescence sensing in environmental and biosensing applications (Qian et al., 2019).

• Synthesis of Pyrido and Pyrrolo Analogues : Dionne et al. (1986) synthesized N,N-dimethyl analogues of (R)-2,3,4,9-tetrahydro-1H-carbazol-3-amine and evaluated their inotropic activity, contributing to pharmacological research (Dionne et al., 1986).

• Anti-prion Activity of Derivatives : Kimura et al. (2011) evaluated the anti-prion activity of 2,3,4,9-tetrahydro-1H-carbazole derivatives in TSE-infected cells, important for neurodegenerative diseases research (Kimura et al., 2011).

• Synthesis of (R)‐Frovatriptan : Busto et al. (2013) developed a chemoenzymatic asymmetric synthesis route for the antimigraine agent (R)-Frovatriptan, using (S)-3-Hydroxy-2,3,4,9-tetrahydro-1H-carbazole-6-carbonitrile as a key building block (Busto et al., 2013).

• Antiviral Activity Against Human Papillomaviruses : Gudmundsson et al. (2009) synthesized substituted 1-aminotetrahydrocarbazoles with potent activity against human papillomaviruses, highlighting its potential in antiviral research (Gudmundsson et al., 2009).

• Pyrido[2,3‐c]carbazole Derivatives Synthesis : Zhang et al. (2017) reported a one-pot synthesis of Pyrido[2,3‐c]carbazole derivatives under catalyst-free conditions, useful for organic chemistry research (Zhang et al., 2017).

• Synthesis and Spectroscopic Study of Azocino[4,3-b]indole : Serdaroğlu & Uludağ (2021) proposed a synthetic route for pharmaceutical molecules including tetrahydrocarbazole derivatives, significant for the development of new drugs (Serdaroğlu & Uludağ, 2021).

• Pd(II)-catalyzed C-H bond Amination : Jordan‐Hore et al. (2008) developed a Pd(II)-catalyzed C-H bond amination reaction to form carbazoles, crucial for natural product synthesis (Jordan‐Hore et al., 2008).

• Bacterial Derivatization of Carbazoles : Waldau et al. (2009) investigated the bacterial biotransformation of 2,3,4,9-tetrahydro-1H-carbazole, important for understanding the metabolic pathways of these compounds (Waldau et al., 2009).

• Antitumor Activity of Carbazole Derivatives : Murali et al. (2017) synthesized hetero annulated carbazole derivatives and evaluated their in vitro antitumor activity, contributing to cancer research (Murali et al., 2017).

• Antimicrobial Activities of Carbazole Derivatives : Mayavel et al. (2014) synthesized and characterized a series of (E)-N-(substituted benzylidene)-9-ethyl-9H-carbazole-3-amines and evaluated their antimicrobial activities, useful in pharmaceutical research (Mayavel et al., 2014).